Cas no 82810-69-3 (Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-)

82810-69-3 structure
Product name:Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-
Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)-2-[4-[2-(4-methoxyphenyl)-2-oxoethyl]piperazin-1-yl]ethanone
- NSC-87038
- NCIOpen2_009315
- DTXSID80293059
- 82810-69-3
- 2,2'-(Piperazine-1,4-diyl)bis[1-(4-methoxyphenyl)ethan-1-one]
- NSC87038
- Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-
-
- Inchi: InChI=1S/C22H26N2O4/c1-27-19-7-3-17(4-8-19)21(25)15-23-11-13-24(14-12-23)16-22(26)18-5-9-20(28-2)10-6-18/h3-10H,11-16H2,1-2H3
- InChI Key: NMOQAIACVKSIGN-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)CN2CCN(CC2)CC(=O)C3=CC=C(C=C3)OC
Computed Properties
- Exact Mass: 382.18925731g/mol
- Monoisotopic Mass: 382.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1Ų
- XLogP3: 2.8
Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- Related Literature
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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9. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
82810-69-3 (Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-) Related Products
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